(1s)-1-(2-Furyl)propylamine

• IUPAC Name: (1S)-1-(furan-2-yl)propan-1-amine
• InChI: InChI=1S/C7H11NO/c1-2-6(8)7-4-3-5-9-7/h3-6H,2,8H2,1H3/t6-/m0/s1
• InChI Key: DCBLXBXPRKTLCL-LURJTMIESA-N
• Canonical SMILES: CCC(C1=CC=CO1)N
• Isomeric SMILES: CC[C@@H](C1=CC=CO1)N
• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol

Description

(1s)-1-(2-Furyl)propylamine, also known as furpropamide, is a chemical compound that belongs to the class of monoamine oxidase inhibitors (MAOIs). It is a white crystalline powder that is soluble in water and alcohol. MAOIs are a class of drugs that are used to treat depression, anxiety, and other mental health disorders. Furpropamide is a relatively new MAOI that has been the subject of scientific research in recent years.

Mechanism of Action

Furpropamide works by inhibiting the enzyme monoamine oxidase (MAO), which is responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, (1s)-1-(2-Furyl)propylamine increases the levels of these neurotransmitters in the brain, which can improve mood, reduce anxiety, and protect against neurodegeneration.
Biochemical and Physiological Effects
Furpropamide has been shown to have a number of biochemical and physiological effects. It increases the levels of serotonin, dopamine, and norepinephrine in the brain, which can improve mood and reduce anxiety. It also has antioxidant properties, which can protect against oxidative stress and neurodegeneration. Additionally, (1s)-1-(2-Furyl)propylamine has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

Furpropamide has several advantages for lab experiments. It is a relatively new compound, which means that there is still much to be learned about its effects and potential therapeutic applications. It is also a selective MAOI, which means that it specifically targets the enzyme MAO and does not affect other enzymes or neurotransmitters. However, there are also limitations to using (1s)-1-(2-Furyl)propylamine in lab experiments. It is a relatively expensive compound, which can make it difficult to obtain for some researchers. Additionally, its effects may vary depending on the species and strain of animal being used in experiments.

Future Directions

There are several future directions for research on (1s)-1-(2-Furyl)propylamine. One area of interest is its potential as a treatment for neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Another area of interest is its effects on neuroplasticity and cognitive function. Additionally, further research is needed to determine the optimal dosage and administration of (1s)-1-(2-Furyl)propylamine for therapeutic use.

Scientific Research Applications

Furpropamide has been the subject of scientific research in recent years due to its potential therapeutic applications. It has been shown to have antidepressant, anxiolytic, and neuroprotective effects in animal models. It has also been investigated as a potential treatment for Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.